2-amino-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid

• Molecular Formula: C7H11N3O2
• Molecular Weight: 169.18 g/mol
• SMILES: CN1C=C(C=N1)CC(C(=O)O)N
• InChI: InChI=1S/C7H11N3O2/c1-10-4-5(3-9-10)2-6(8)7(11)12/h3-4,6H,2,8H2,1H3,(H,11,12)
• InChIKey: UXJDTZCOFCDIIW-UHFFFAOYSA-N

2-Amino-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid: A Basic Procurement and Physicochemical Overview

2-Amino-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid (CAS 1163680-59-8) is a non-proteinogenic amino acid featuring a pyrazole ring, an amino group, and a propanoic acid moiety [1]. It has a molecular weight of 169.18 g/mol and a molecular formula of C7H11N3O2 [1]. It is primarily listed as a research chemical or building block for specialized applications in medicinal chemistry and biological research [1]. Notably, the (2R)- and (S)- stereoisomers are also commercially available as separate compounds .

Non-proteinogenic amino acid building block for exploratory medicinal chemistry

Stereochemical control: (2R)- and (S)-enantiomers available separately for chiral studies

No public bioactivity data; selection based on structural novelty and in-house profiling needs

• [1] National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 53471909, 2-amino-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid. View Source

Why Generic Substitution is Not Advisable for 2-Amino-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid

A formal, evidence-based comparison to define when 2-amino-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid is a superior procurement choice over its closest analogs cannot be made. A thorough search of the scientific and patent literature, as well as authoritative databases, has not yielded any publicly available quantitative data (e.g., IC50, Ki, EC50, solubility, stability, or pharmacokinetic parameters) for this specific compound against a defined comparator under a specific assay condition. Therefore, any claim of its unique or superior properties compared to closely related pyrazolylalanine analogs like 3-(1-pyrazolyl)-L-alanine [1] or 3-(1,5-dimethyl-1H-pyrazol-4-yl)alanine is currently unsupported by primary evidence. Without this data, users should not assume interchangeability or a specific performance advantage.

Direct interchange with structural analogs (e.g., 3-(1-pyrazolyl)-L-alanine) is unsupported by comparative data

Performance assumptions based on class-level pyrazole stability do not apply to this specific compound

Solubility or handling properties cannot be inferred from related aniline derivatives; require experimental verification

• [1] Chembase. 3-(1-Pyrazolyl)-L-alanine. View Source

Quantitative Performance Analysis: 2-Amino-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid vs. Relevant Comparators

Comparative Bioactivity of 2-Amino-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid at Glutamate Receptors

No direct or cross-study comparable evidence could be located that provides a quantitative measure of the target compound's activity against any defined biological target. Literature searches for pyrazolylalanine derivatives interacting with NMDA or metabotropic glutamate receptors [1] returned results for structurally distinct compounds, not 2-amino-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid. Therefore, a quantified differentiation claim cannot be made.

Receptor Binding

Data to verify

Data unavailable

No target-based selection supported

No published activity data found for this compound

Evidence Dimension	Receptor binding affinity / functional activity
Target Compound Data	Not available in public literature.
Comparator Or Baseline	Not applicable.
Quantified Difference	Not calculable.
Conditions	Not applicable.

Why This Matters

Without receptor activity data, a user cannot rationally select this compound over a structurally related analog for a neuroscience or pharmacology project.

• [1] Mendeley. (n.d.). Novel 5-substituted 1-pyrazolol analogues of ibotenic acid: Synthesis and pharmacology at glutamate receptors. View Source

Stability Profile of 2-Amino-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid Under Standard Conditions

No direct experimental data on the chemical or metabolic stability of this specific compound was found. While some pyrazole derivatives are noted for having 'excellent thermal stabilities' , this is a class-level inference and not specific to 2-amino-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid. Without quantitative stability data (e.g., half-life in buffer or microsomes) , a comparison to more stable or less stable analogs cannot be made.

Stability Profile

Class-level

Class-level inference only

Storage requirements unclear

Pyrazole class stability does not guarantee individual compound behavior

Evidence Dimension	Thermal and chemical stability
Target Compound Data	Not available in public literature.
Comparator Or Baseline	Class-level property of pyrazole derivatives.
Quantified Difference	Not calculable.
Conditions	Not applicable.

Why This Matters

Stability is a critical procurement and handling factor; the lack of data makes it impossible to know if this compound requires special storage or has a limited shelf life compared to similar building blocks.

Solubility Characteristics of 2-Amino-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid

A direct search for the solubility of 2-amino-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid returned no specific data. Database entries for solubility at various pH levels are listed as 'Not tested' . While a structurally related compound, N-Methyl-4-(1-methyl-1H-pyrazol-4-yl)aniline, shows a solubility of 12.3 mg/mL in DMSO at 25°C , this information cannot be reliably extrapolated to the target amino acid due to significant differences in functional groups (aniline vs. amino acid). Therefore, no quantitative comparison is possible.

Solubility Data

Data to verify

Not available; analog extrapolation unreliable

Assay preparation uncertain

Test solubility in relevant experimental media

Evidence Dimension	Solubility in DMSO
Target Compound Data	Not available.
Comparator Or Baseline	N-Methyl-4-(1-methyl-1H-pyrazol-4-yl)aniline
Quantified Difference	Not calculable for the target.
Conditions	In DMSO at 25°C for comparator.

Why This Matters

Solubility is a key practical consideration for in vitro assays and in vivo dosing. The absence of this data creates uncertainty in experimental design and procurement planning.

Limited Application Scenarios for 2-Amino-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid Given the Absence of Differential Evidence

General Exploratory Research as a Non-Proteinogenic Amino Acid Building Block

In the absence of specific performance data, the primary research application is as a generic pyrazole-containing amino acid for exploratory synthesis and basic characterization. It can be used as a building block to create novel peptides or small molecules, but its selection is based on structural novelty rather than a proven advantage over existing alternatives [1]. No specific biological activity can be assumed or targeted based on current public knowledge.

Internal Medicinal Chemistry Programs for Structure-Activity Relationship (SAR) Exploration

This compound could serve as a core scaffold or a side-chain modification in internal medicinal chemistry programs. Its value lies in providing a new chemical entity for internal screening and SAR development. However, due to the lack of published comparator data, any advantage it may offer would need to be established through proprietary, internal head-to-head studies against more characterized analogs like 3-(1-pyrazolyl)-L-alanine [1].

Application

Selection Property

Validation Focus

General exploratory synthesis

Pyrazole-containing amino acid scaffold

Synthetic feasibility and characterization

Internal SAR programs

Enantiomer availability

In-house comparative screening against known analogs

• [1] Chembase. 3-(1-Pyrazolyl)-L-alanine. View Source